2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H21N7O2/c29-20(13-28-14-24-16-5-1-2-6-18(16)28)27-9-3-4-15(12-27)10-19-25-21(26-30-19)17-11-22-7-8-23-17/h1-2,5-8,11,14-15H,3-4,9-10,12-13H2
• InChI Key: ZFFBSKMCDDRZAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C32)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H21N7O2 and its molecular weight is 403.446. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Antimicrobial Activities

A study by Bassyouni et al. (2012) reports the synthesis and evaluation of compounds similar to the chemical for their antioxidant and antimicrobial activities. Compounds in this series displayed high activity against various pathogens such as Staphylococcus aureus and Candida albicans, along with significant antioxidant properties. These findings indicate potential applications in fighting infections and oxidative stress-related conditions (Bassyouni et al., 2012).

Synthesis of Heterocyclic Compounds

Shevchuk et al. (2012) describe a method for preparing compounds including 3- and 4-(1H-azol-1-yl)piperidines, which are structurally related to the specified chemical. This synthesis can be applied in the development of new pharmaceuticals and materials with unique chemical properties (Shevchuk et al., 2012).

Tuberculosis Treatment Research

Abdelall (2014) conducted a study on the synthesis of various heterocyclic systems, including pyridines and imidazoles, from a starting material related to the compound . These systems were tested for potential activity against tuberculosis, indicating a possible application in developing new treatments for this disease (Abdelall, 2014).

Antiviral Activity

Hashem et al. (2007) report the conversion of furanones bearing a pyrazolyl group into various heterocyclic systems, including pyridines, with an evaluation of their antiviral activity. The study indicates that some compounds showed promising activities against viruses, suggesting potential applications in antiviral drug development (Hashem et al., 2007).